molecular formula C19H21Cl2NO4S B2929614 2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine CAS No. 1421516-60-0

2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine

Cat. No.: B2929614
CAS No.: 1421516-60-0
M. Wt: 430.34
InChI Key: BXWBRECUMUUHSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine is a useful research compound. Its molecular formula is C19H21Cl2NO4S and its molecular weight is 430.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

Compounds related to "2-(3,5-Dichlorophenyl)-4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)morpholine" have been studied for their synthetic utility. For instance, Claesen et al. (1984) explored the use of 2-methylsulfonylethoxy dichlorophosphine converted into mono-N-morpholino derivatives for oligonucleotide synthesis, highlighting the versatility of morpholine derivatives in synthetic chemistry (Claesen et al., 1984). Similarly, Catsoulacos and Camoutsis (1980) prepared derivatives of 2-sulfonamido-4,5-dimethoxyphenylacetic acid, demonstrating the synthetic applications of sulfonamido compounds in producing potentially biologically active molecules (Catsoulacos & Camoutsis, 1980).

Pharmaceutical Research

In the realm of pharmaceutical research, Boschelli et al. (2001) optimized 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity, where modifications to morpholine groups led to significant enhancements in inhibitory activity, showcasing the importance of morpholine derivatives in drug development (Boschelli et al., 2001). This underscores the potential of morpholine derivatives, including those structurally related to the compound , in the design of kinase inhibitors with therapeutic applications.

Material Science and Environmental Applications

Zhang et al. (2010) discussed the synthesis and characterization of sulfonated poly(aryl ether sulfone) containing pendent quaternary ammonium groups for proton exchange membranes, highlighting the application of sulfonamide and morpholine derivatives in developing materials with specific physical properties for environmental and energy-related applications (Zhang et al., 2010).

Properties

IUPAC Name

2-(3,5-dichlorophenyl)-4-(2-methoxy-4,5-dimethylphenyl)sulfonylmorpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21Cl2NO4S/c1-12-6-17(25-3)19(7-13(12)2)27(23,24)22-4-5-26-18(11-22)14-8-15(20)10-16(21)9-14/h6-10,18H,4-5,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXWBRECUMUUHSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1C)S(=O)(=O)N2CCOC(C2)C3=CC(=CC(=C3)Cl)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21Cl2NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.